Cas no 3543-74-6 (1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester)

• Product Name: 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester
• CAS No: 3543-74-6
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• MDL: MFCD09840918
• CID: 44256
• PubChem ID: 13086945
• Update Time: 2025-06-08

1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(5-(bis(2-hydroxyethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
• [1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Ethyl Ester
• [1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Ethyl Ester Bendamustine Related
• 5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic acid ethyl ester
• [1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Ethyl Ester Bendamustine Related Impurity 1
• [1-Methyl-5-bis(2'-hydroxyethyl)aMinobenziMidazolyl-2]butanoic Acid Ethyl Ester
• 1-METHYL-5-BIS(2’-HYDROXYETHYL)AMINOBENZIMIDAZOLYL-2]BUTANOIC ACID ETHYL ESTER
• 4-{5-[BIS-(2-HYDROXY-ETHYL)-AMINO]-1-METHYL-1H-BENZOIMIDAZOL-2-YL}-BUTYRIC ACID ETHYL ESTER
• ethyl 4-[5-[bis(2-hydroxyethyl)amino]-1-methylbenzimidazol-2-yl]butanoate
• Ethyl 4-{5-[bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazol-2-yl}butanoate
• 1H-Benzimidazole-2-butanoicacid, 5-[bis(2-hydroxyethyl)amino]-1-methyl-, ethyl ester
• AC-6923
• 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-hydroxyethyl)amino)-1-methyl-, ethyl ester
• UNII-AUL5NUY9I0
• Ethyl4-(5-(bis(2-hydroxyethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
• 3543-74-6
• MFCD09840918
• AM20090667
• 5-(Bis(2-hydroxyethyl)amino)-1-methyl-1H-benzimidazole-2-butanoic acid ethyl ester
• FT-0671562
• 4-{5-[bis-(2-hydroxy-ethyl)-amino]-1-methyl-1H-benzimidazol-2-yl}-butyric acid ethyl ester
• F15054
• 1-methyl-5-BIS(2-HYDROXYethyl)AMINOBENZIMIDAZOLYL-2-BUTANOIC ethyl ESTER
• SCHEMBL365881
• 4-(5-(Bis(2-hydroxyethyl)amino)-1-methylbenzimidazol-2-yl)butanoic acid ethyl ester
• AS-19143
• 1-Methyl-5-bis(2'-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Ethyl Ester
• 2-NITRO-4-METHOXYCARBONYLBENZOICACID
• A851849
• CS-0137734
• AKOS015917969
• AUL5NUY9I0
• Ethyl 4-[5-[bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazol-2-yl]butanoate
• 4-[5-[Bis(2-hydroxyethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid ethyl ester
• 1H-Benzimidazole-2-butanoic acid, 5-[bis(2-hydroxyethyl)amino]-1-methyl-, ethyl ester
• BCP06804
• DTXSID00517744
• Ethyl 5-(bis(2-hydroxyethyl)amino)-1-methyl-1H-benzimidazole-2-butanoate
• C18H27N3O4
• ETHYL 4-{5-[BIS(2-HYDROXYETHYL)AMINO]-1-METHYL-1,3-BENZODIAZOL-2-YL}BUTANOATE
• SJYOJVBTSZGDQH-UHFFFAOYSA-N
• [1-Methyl-5-bis(2\\'-hydroxyethyl)aminobenzimidazolyl-2]butanoic Acid Ethyl Ester
• 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester

• MDL： MFCD09840918
• Inchi： 1S/C18H27N3O4/c1-3-25-18(24)6-4-5-17-19-15-13-14(7-8-16(15)20(17)2)21(9-11-22)10-12-23/h7-8,13,22-23H,3-6,9-12H2,1-2H3
• InChI Key： SJYOJVBTSZGDQH-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1C=CC2=C(C=1)N=C(CCCC(=O)OCC)N2C

Computed Properties

• Exact Mass: 349.20000
• Monoisotopic Mass: 349.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.21
• Melting Point: 98-111°C
• Boiling Point: 580.6°C at 760 mmHg
• Flash Point: 305°C
• Refractive Index: 1.572
• PSA: 87.82000
• LogP: 1.25010
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at -20°C

Additional information on 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester

Research Briefing on 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester (CAS: 3543-74-6)

In recent years, the compound 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester (CAS: 3543-74-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is known for its potential applications in drug development, particularly due to its unique structural properties and biological activity. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. The research team employed a combination of computational modeling and in vitro assays to demonstrate that 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester exhibits high selectivity for its target enzymes, with minimal off-target effects. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's pharmacokinetic properties. The researchers utilized advanced analytical techniques, such as LC-MS/MS, to evaluate its metabolic stability and bioavailability. The results indicated that the ethyl ester moiety enhances the compound's membrane permeability, making it a promising candidate for oral administration. However, further optimization is required to improve its half-life in vivo.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on streamlining the production of 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester. A study in Organic Process Research & Development reported a novel, scalable synthesis route that reduces the number of steps and improves overall yield. This development is critical for facilitating large-scale production and future clinical trials.

Despite these promising advancements, challenges remain. For instance, the compound's long-term toxicity profile and its interactions with other drugs are yet to be fully characterized. Ongoing research aims to address these gaps through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Methyl-5-bis(2’-hydroxyethyl)aminobenzimidazolyl-2butanoic Acid Ethyl Ester (CAS: 3543-74-6) represents a compelling area of research in chemical biology and drug development. Its unique properties and recent scientific breakthroughs highlight its potential as a therapeutic agent, while ongoing studies continue to refine its applications and safety profile. The integration of multidisciplinary approaches will be key to unlocking its full potential in the coming years.